71-43-2

Benzene

In Stock

• CAS RN:
• 71-43-2

• Formula:
• C6H6

• InChI:
• InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H

• InChIKey:
• UHOVQNZJYSORNB-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards..
  Benzene is a six membered aromatic compound. The capability of superhalogen induced ionization of benzene molecules has been reported based on ab initio calculations. Benzene, a commonly used industrial solvent is also an air pollutant and a potent carcinogen.
  Benzene is a clear, colorless, highly flammable and volatile, liquid aromatic hydrocarbon with a gasoline-like odor. Benzene is found in crude oils and as a by-product of oil-refining processes. In industry benzene is used as a solvent, as a chemical intermediate, and is used in the synthesis of numerous chemicals. Exposure to this substance causes neurological symptoms and affects the bone mar...

1,1-Dichloro-2,2-difluoroethane

In Stock

• CAS RN:
• 471-43-2

• Formula:
• C2H2Cl2F2

• InChI:
• InChI=1S/C2H2Cl2F2/c3-1(4)2(5)6/h1-2H

• InChIKey:
• VLIDBBNDBSNADN-UHFFFAOYSA-N

• 1,1-Dichloro-2,2-difluoroethane is a useful research compound. Its molecular formula is C2H2Cl2F2 and its molecular weight is 134.94 g/mol. The purity is usually 95%.

3H-indazole

Usually In Stock

• CAS RN:
• 271-43-2

• Formula:
• C7H6N2

• InChI:
• InChI=1S/C7H6N2/c1-2-4-7-6(3-1)5-8-9-7/h1-4H,5H2

• InChIKey:
• GTKNRXQSCVVESA-UHFFFAOYSA-N

• 3H-indazole is a useful research compound. Its molecular formula is C7H6N2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.

N-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-N'-(2-chloroethyl)urea

• CAS RN:
• 42471-43-2

• Formula:
• C9H14ClN5O

• InChI:
• InChI=1S/C9H14ClN5O/c1-6-13-4-7(8(11)15-6)5-14-9(16)12-3-2-10/h4H,2-3,5H2,1H3,(H2,11,13,15)(H2,12,14,16)

• InChIKey:
• AKMQXFBFIPHWHT-UHFFFAOYSA-N

• N-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-N'-(2-chloroethyl)urea is a useful research compound. Its molecular formula is C9H14ClN5O and its molecular weight is 243.69 g/mol. The purity is usually 95%.

N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• CAS RN:
• 42071-43-2

• Formula:
• C12H15NO

• InChI:
• InChI=1S/C12H15NO/c1-9(14)13-12-8-4-6-10-5-2-3-7-11(10)12/h2-3,5,7,12H,4,6,8H2,1H3,(H,13,14)

• InChIKey:
• DZKCMVGYTDZOLO-UHFFFAOYSA-N

• N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.

N-(4'-Hydroxy(1,1'-biphenyl)-4-yl)acetamide

• CAS RN:
• 13171-43-2

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-10(16)15-13-6-2-11(3-7-13)12-4-8-14(17)9-5-12/h2-9,17H,1H3,(H,15,16)

• InChIKey:
• KACJGHUXPZWOIJ-UHFFFAOYSA-N

• N-(4'-Hydroxy(1,1'-biphenyl)-4-yl)acetamide, also known as N-(4'-Hydroxy(1,1'-biphenyl)-4-yl)acetamide, is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

2-Chloro-n,n,5-trimethylpyrimidin-4-amine

In Stock

• CAS RN:
• 34171-43-2

• Formula:
• C7H10ClN3

• InChI:
• InChI=1S/C7H10ClN3/c1-5-4-9-7(8)10-6(5)11(2)3/h4H,1-3H3

• InChIKey:
• OMPXZZNLSYCISQ-UHFFFAOYSA-N

• 2-Chloro-n,n,5-trimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.63 g/mol. The purity is usually 95%.

5-ethyl-1,3-dioxane-5-carboxylic Acid

In Stock

• CAS RN:
• 26271-43-2

• Formula:
• C7H12O4

• InChI:
• InChI=1S/C7H12O4/c1-2-7(6(8)9)3-10-5-11-4-7/h2-5H2,1H3,(H,8,9)

• InChIKey:
• FVXGELAKGGRRIC-UHFFFAOYSA-N

• 5-ethyl-1,3-dioxane-5-carboxylic Acid is a useful research compound. Its molecular formula is C7H12O4 and its molecular weight is 160.17 g/mol. The purity is usually 95%.

3,4,5-trimethoxy-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide

In Stock

• CAS RN:
• 393571-43-2

• Formula:
• C13H15N3O4S2

• InChI:
• InChI=1S/C13H15N3O4S2/c1-18-8-5-7(6-9(19-2)10(8)20-3)11(17)14-12-15-16-13(21-4)22-12/h5-6H,1-4H3,(H,14,15,17)

• InChIKey:
• XIYITVFDEKIHLN-UHFFFAOYSA-N

• 3,4,5-trimethoxy-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C13H15N3O4S2 and its molecular weight is 341.4. The purity is usually 95%.

3-methyl-1-oxo-N-[3-(trifluoromethyl)phenyl]-3,4-dihydro-1H-isochromene-3-carboxamide

• CAS RN:
• 720671-43-2

• Formula:
• C18H14F3NO3

• InChI:
• InChI=1S/C18H14F3NO3/c1-17(10-11-5-2-3-8-14(11)15(23)25-17)16(24)22-13-7-4-6-12(9-13)18(19,20)21/h2-9H,10H2,1H3,(H,22,24)

• InChIKey:
• UURLZZBQWRNSOD-UHFFFAOYSA-N

• 3-methyl-1-oxo-N-[3-(trifluoromethyl)phenyl]-3,4-dihydro-1H-isochromene-3-carboxamide is a useful research compound. Its molecular formula is C18H14F3NO3 and its molecular weight is 349.3g/mol. The purity is usually 95%.

N1-phenethyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-43-2

• Formula:
• C22H27N3O5S

• InChI:
• InChI=1S/C22H27N3O5S/c1-17-8-10-19(11-9-17)31(28,29)25-14-5-15-30-20(25)16-24-22(27)21(26)23-13-12-18-6-3-2-4-7-18/h2-4,6-11,20H,5,12-16H2,1H3,(H,23,26)(H,24,27)

• InChIKey:
• OIBNXAHYQZNKOS-UHFFFAOYSA-N

• N1-phenethyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O5S and its molecular weight is 445.53. The purity is usually 95%.

4-Fluoro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898771-43-2

• Formula:
• C19H20FNO

• InChI:
• InChI=1S/C19H20FNO/c20-18-10-8-17(9-11-18)19(22)16-6-4-15(5-7-16)14-21-12-2-1-3-13-21/h4-11H,1-3,12-14H2

• InChIKey:
• MJEJDMXSEARIPP-UHFFFAOYSA-N

• 4-Fluoro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H20FNO and its molecular weight is 297.4 g/mol. The purity is usually 95%.

1-(2-Oxazolinylamino)piperidine

• CAS RN:
• 102071-43-2

• Formula:
• C8H15N3O

• InChI:
• InChI=1S/C8H15N3O/c1-2-5-11(6-3-1)10-8-9-4-7-12-8/h1-7H2,(H,9,10)

• InChIKey:
• ZJFGPATYHVYXMQ-UHFFFAOYSA-N

• 1-(2-Oxazolinylamino)piperidine, also known as 1-(2-Oxazolinylamino)piperidine, is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.

3,4-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide

In Stock

• CAS RN:
• 1904371-43-2

• Formula:
• C16H11F3N4O2

• InChI:
• InChI=1S/C16H11F3N4O2/c17-10-2-4-14-11(8-10)16(25)23(22-21-14)6-5-20-15(24)9-1-3-12(18)13(19)7-9/h1-4,7-8H,5-6H2,(H,20,24)

• InChIKey:
• WDUNVGOOXJIUOH-UHFFFAOYSA-N

• 3,4-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H11F3N4O2 and its molecular weight is 348.285. The purity is usually 95%.

3-[5-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid

Usually In Stock

• CAS RN:
• 2248271-43-2

• Formula:
• C12H9F2NO3S

• InChI:
• InChI=1S/C12H9F2NO3S/c1-18-8-3-2-6(12(16)17)4-7(8)11-15-5-9(19-11)10(13)14/h2-5,10H,1H3,(H,16,17)

• InChIKey:
• LZPGGJDFPCIKLJ-UHFFFAOYSA-N

• 3-[5-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C12H9F2NO3S and its molecular weight is 285.26. The purity is usually 95%.

[1-(4-Chloro-2-methylphenyl)triazol-4-yl]methanamine;hydrochloride

Usually In Stock

• CAS RN:
• 2379971-43-2

• Formula:
• C10H12Cl2N4

• InChI:
• InChI=1S/C10H11ClN4.ClH/c1-7-4-8(11)2-3-10(7)15-6-9(5-12)13-14-15;/h2-4,6H,5,12H2,1H3;1H

• InChIKey:
• BUZUHDBQAWZOFE-UHFFFAOYSA-N

• [1-(4-Chloro-2-methylphenyl)triazol-4-yl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C10H12Cl2N4 and its molecular weight is 259.13. The purity is usually 95%.